Cas no 2639463-31-1 (3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid
• CAS No: 2639463-31-1
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 5643761
• PubChem ID: 165902358
• Update Time: 2025-05-21

3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-5-(hydroxymethyl)pyridine-2-carboxylic acid
• 2639463-31-1
• EN300-27784068
• 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C15H14N2O5/c18-8-11-6-12(13(14(19)20)16-7-11)17-15(21)22-9-10-4-2-1-3-5-10/h1-7,18H,8-9H2,(H,17,21)(H,19,20)
• InChI Key： ZSTAEZMXAGNSGC-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=NC=C(CO)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų

Additional information on 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid

Research Brief on 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid (CAS: 2639463-31-1)

In recent years, the compound 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid (CAS: 2639463-31-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine core and functionalized side chains, has shown promising potential as a key intermediate in the synthesis of novel therapeutics. The presence of both a hydroxymethyl group and a benzyloxycarbonyl-protected amino group provides versatile reactivity, making it a valuable building block for drug discovery and development.

Recent studies have focused on the application of this compound in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its role in the development of selective kinase inhibitors. The compound's ability to undergo further functionalization, such as amide coupling or esterification, allows for the creation of diverse chemical libraries, which are essential for high-throughput screening in drug discovery.

Another notable study, conducted by a team at the University of Cambridge, explored the use of 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid as a precursor for the synthesis of prodrugs. The researchers demonstrated that the hydroxymethyl group could be selectively modified to improve the pharmacokinetic properties of the resulting prodrugs, such as enhanced solubility and bioavailability. This finding underscores the compound's utility in addressing common challenges in drug formulation.

In addition to its synthetic applications, the compound has also been investigated for its biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects against certain inflammatory mediators, although further validation is required to confirm these findings. The mechanism of action remains under investigation, but early data indicate potential interactions with key signaling pathways involved in inflammation and immune response.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid. Recent advancements in catalytic methods and green chemistry approaches, however, are paving the way for more efficient and sustainable synthesis routes. For example, a 2024 study published in ACS Sustainable Chemistry & Engineering reported a novel catalytic system that significantly improves the yield and purity of the compound while reducing waste generation.

In conclusion, 3-{(benzyloxy)carbonylamino}-5-(hydroxymethyl)pyridine-2-carboxylic acid (CAS: 2639463-31-1) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its applications span from drug discovery to prodrug development, and ongoing research continues to uncover new possibilities for its use. As synthetic methodologies evolve and our understanding of its biological activity deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.